Cas no 885068-38-2 (Benzene, 1,2-difluoro-4-(2-nitroethenyl)-)

• Product Name: Benzene, 1,2-difluoro-4-(2-nitroethenyl)-
• CAS No: 885068-38-2
• MF: C₈H₅F₂NO₂
• MW: 185.127609014511
• CID: 1925085
• PubChem ID: 66801984
• Update Time: 2025-04-21

Benzene, 1,2-difluoro-4-(2-nitroethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-difluoro-4-(2-nitroethenyl)-
• 1,2-difluoro-4-(2-nitroethenyl)benzene
• 1-(3,4-Difluorophenyl)-2-nitroethene
• MFUFIEVSMSIBOA-UHFFFAOYSA-N
• 885068-38-2
• 1,2-difluoro-4-(2-nitro-vinyl)benzene

• Inchi： 1S/C8H5F2NO2/c9-7-2-1-6(5-8(7)10)3-4-11(12)13/h1-5H
• InChI Key： MFUFIEVSMSIBOA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C=C[N+](=O)[O-])=C1)F

Computed Properties

• Exact Mass: 185.02883473Da
• Monoisotopic Mass: 185.02883473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų